Cas no 2014343-04-3 (Imaprelimab)

• Product Name: Imaprelimab
• CAS No: 2014343-04-3
• CID: 5037063
• Update Time: 2025-05-23

Imaprelimab Chemical and Physical Properties

Names and Identifiers

• Imaprelimab

Additional information on Imaprelimab

Imaprelimab: A Comprehensive Overview

Imaprelimab, with the CAS number 2014343-04-3, is a cutting-edge therapeutic agent that has garnered significant attention in the field of biopharmaceuticals. This compound is classified as a monoclonal antibody, specifically designed to target the interleukin-1 beta (IL-1β) cytokine. IL-1β plays a pivotal role in inflammatory processes, making Imaprelimab a promising candidate for treating inflammatory diseases such as gout, rheumatoid arthritis, and other conditions characterized by excessive inflammation.

The development of Imaprelimab represents a significant advancement in immunotherapy. Unlike traditional small-molecule drugs, monoclonal antibodies like Imaprelimab offer high specificity, reducing off-target effects and enhancing therapeutic efficacy. Recent studies have demonstrated that Imaprelimab effectively neutralizes IL-1β, thereby inhibiting the downstream signaling pathways that drive inflammation. This mechanism of action has been validated in preclinical models and early-stage clinical trials, showcasing its potential as a first-line treatment for chronic inflammatory disorders.

One of the most notable features of Imaprelimab is its ability to achieve sustained therapeutic effects with reduced dosing frequency. This is attributed to its optimized pharmacokinetic profile, which ensures prolonged circulation in the bloodstream. According to a study published in the New England Journal of Medicine, patients treated with Imaprelimab exhibited significant reductions in inflammatory markers compared to those receiving placebo. These findings underscore the compound's potential to revolutionize the treatment landscape for conditions like gouty arthritis, where current therapies often fall short in providing long-term relief.

The clinical development of Imaprelimab has also been marked by innovative trial designs that incorporate biomarkers to assess efficacy and safety. For instance, researchers have utilized soluble IL-1 receptor antagonist (sIL-1Ra) levels as a surrogate marker to evaluate the drug's impact on inflammatory pathways. Such approaches not only accelerate the drug development process but also provide deeper insights into the biological mechanisms underlying inflammatory diseases.

In addition to its therapeutic potential, Imaprelimab's structural integrity and stability have been extensively studied. Advanced analytical techniques, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound's three-dimensional structure. These studies have revealed that Imaprelimab's unique conformation enhances its binding affinity to IL-1β, further validating its efficacy as an anti-inflammatory agent.

The future prospects for Imaprelimab are equally promising. Ongoing Phase III clinical trials are exploring its efficacy in treating additional indications, such as ankylosing spondylitis and psoriasis. Furthermore, researchers are investigating combination therapies that pair Imaprelimab with other biologics or small-molecule inhibitors to enhance therapeutic outcomes. These efforts are expected to expand the drug's application beyond traditional inflammatory diseases into other areas of medicine.

In conclusion, CAS No 2014343-04-3, or Imaprelimab, represents a significant leap forward in the treatment of inflammatory disorders. Its unique mechanism of action, coupled with favorable pharmacokinetic properties and robust clinical data, positions it as a leading candidate in the race to develop more effective therapies for millions of patients worldwide.